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Compound of Interest

Compound Name: Oty1T56cso

Cat. No.: B15186426

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oty1T56cso is a novel protein kinase implicated in critical cellular signaling pathways
associated with oncogenesis. Its dysregulation has been linked to tumor progression and
resistance to conventional therapies. Accurate and reliable detection and quantification of
Oty1T56¢so are paramount for basic research, biomarker discovery, and the development of
targeted therapeutics.

These application notes provide detailed protocols for a suite of immunoassays and biophysical
techniques tailored for the specific detection, quantification, and characterization of
Oty1T56cso in various biological samples.

OtylT56¢so Sighaling Pathway

Oty1T56¢cso is a key downstream effector in the hypothetical "Growth Factor Receptor-Ras-
Raf-MEK-ERK" signaling cascade. Upon activation by its upstream kinase, MEK, Oty1T56cso
phosphorylates a range of cytoplasmic and nuclear substrates, leading to the modulation of
gene expression and promotion of cell proliferation and survival. Understanding this pathway is
crucial for interpreting experimental results and for the design of inhibitors.

 To cite this document: BenchChem. [Application Notes and Protocols for the Detection and
Measurement of Oty1T56cso]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b15186426?utm_src=pdf-interest
https://www.benchchem.com/product/b15186426?utm_src=pdf-body
https://www.benchchem.com/product/b15186426?utm_src=pdf-body
https://www.benchchem.com/product/b15186426?utm_src=pdf-body
https://www.benchchem.com/product/b15186426?utm_src=pdf-body
https://www.benchchem.com/product/b15186426?utm_src=pdf-body
https://www.benchchem.com/product/b15186426?utm_src=pdf-body
https://www.benchchem.com/product/b15186426#oty1t56cso-detection-and-measurement-techniques
https://www.benchchem.com/product/b15186426#oty1t56cso-detection-and-measurement-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15186426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b15186426#oty1t56cso-detection-and-measurement-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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